Cas no 831226-37-0 (Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI))

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI) structure
831226-37-0 structure
Product Name:Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI)
CAS No:831226-37-0
MF:C56H58FeN2P2
MW:876.865657329559
CID:716102
PubChem ID:146159866
Update Time:2025-04-19

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI)
    • (1S)-1-[2-bis(2-methylphenyl)phosphanylcyclopentyl]-N,N-dimethyl-1-phenylmethanamine,iron
    • (S,S)-(-)-2,2'-BIS[(R)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS(DI(2-METHYLPHENYL)PHOSPHINO)FERROCENE
    • Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(...
    • Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1
    • 831226-37-0
    • (R,R)-(+)-2,2'-BIS[(S)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS(DI(2-METHYLPHENYL)PHOSPHINO)FERROCENE
    • (SP,S'P)-1,1'-Bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(R)-alpha-(dimethylamino)benzyl]ferrocene
    • MDL: MFCD07369031
    • Inchi: 1S/2C28H29NP.Fe/c2*1-21-13-8-10-18-25(21)30(26-19-11-9-14-22(26)2)27-20-12-17-24(27)28(29(3)4)23-15-6-5-7-16-23;/h2*5-20,28H,1-4H3;
    • InChI Key: VWOOMMBDIPFYRX-UHFFFAOYSA-N
    • SMILES: [Fe].P(C1C=CC=CC=1C)(C1C=CC=CC=1C)[C]1[CH][CH][CH][C]1C(C1C=CC=CC=1)N(C)C.P(C1C=CC=CC=1C)(C1C=CC=CC=1C)[C]1[CH][CH][CH][C]1C(C1C=CC=CC=1)N(C)C |^1:16,17,18,19,20,46,47,48,49,50|

Computed Properties

  • Exact Mass: 876.34200
  • Monoisotopic Mass: 876.342459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 12
  • Complexity: 491
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 33.66000
  • LogP: 10.96870

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI) Security Information

  • WGK Germany:3

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601835-100mg
Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-,(1R,1'R)- (9CI)
831226-37-0 97%
100mg
¥1280.0 2024-07-19
Ambeed
A1520027-100mg
(1R,1'R)-1,1'-Bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-Ferrocene
831226-37-0 98+%
100mg
$178.0 2024-07-24
Ambeed
A1520027-5g
(1R,1'R)-1,1'-Bis[bis(2-methylphenyl)phosphino]-2-[(R)-(dimethylamino)phenylmethyl]-2'-[(S)-(dimethylamino)phenylmethyl]-Ferrocene
831226-37-0 98+%
5g
$3238.0 2025-04-16
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